4-Methylbenzaldehyde

• CAS No.: 104-87-0
• Product Name: 4-Methylbenzaldehyde
• Molecular Formula: C8H8O
• Molecular Weight: 120.15 g/mol
• IUPAC Name: 4-methylbenzaldehyde
• Standard InChI: InChI=1S/C8H8O/c1-7-2-4-8(6-9)5-3-7/h2-6H,1H3
• Standard InChIKey: FXLOVSHXALFLKQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C=O
• Canonical SMILES: CC1=CC=C(C=C1)C=O
• Boiling Point: 204.5 °C; 204 °C
• Colorform: COLORLESS LIQUID
• Density: d16.74 1.02; 1.0194 g/cu cm at 17 °C
• Melting Point: -6.0 °C; -6 °C; -6°C
• Physical Description: Liquid
• Description: p-Tolualdehyde, also known as p-formyltoluene or ptal, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). p-Tolualdehyde exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). p-Tolualdehyde has been detected in multiple biofluids, such as feces and saliva. Within the cell, p-tolualdehyde is primarily located in the cytoplasm. p-Tolualdehyde exists in all eukaryotes, ranging from yeast to humans. p-Tolualdehyde is a cherry, deep, and fruity tasting compound that can be found in a number of food items such as tea, nuts, caraway, and alcoholic beverages. This makes p-tolualdehyde a potential biomarker for the consumption of these food products.; P-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 4-position. It has a role as a plant metabolite.
• Solubility: 0.02 M; 2.27 mg/mL at 25 °C; Miscible with ethanol, ethyl ether, acetone; very soluble in chloroform; In water, 2.27X10+3 mg/L at 25 °C
• Synonyms: p-Tolualdehyde; 4-Tolualdehyde; NSC 2224; p-Formyltoluene; p-Methylbenzaldehyde; p-Toluic Aldehyde
• Vapor Pressure: 0.25 mmHg; 2.5X10-1 mm Hg at 25 °C
• PubChem Compound: 7725
• Last Modified: Nov 11 2021